Cas no 1229624-76-3 (Methyl 3-(1-isopropyl-1H-pyrazol-4-yl)-3-oxopropanoate)

• Product Name: Methyl 3-(1-isopropyl-1H-pyrazol-4-yl)-3-oxopropanoate
• CAS No: 1229624-76-3
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 4689677
• Update Time: 2025-10-29

Methyl 3-(1-isopropyl-1H-pyrazol-4-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(1-isopropyl-1H-pyrazol-4-yl)-3-oxopropanoate
• 3-(1-Isopropyl-1H-pyrazol-4-yl)-3-oxo-propionic acid methyl ester
• methyl 3-(1-isopropylpyrazol-4-yl)-3-oxopropanoate
• Methyl 3-oxo-3-[1-(propan-2-yl)-1H-pyrazol-4-yl]propanoate

• Inchi： 1S/C10H14N2O3/c1-7(2)12-6-8(5-11-12)9(13)4-10(14)15-3/h5-7H,4H2,1-3H3
• InChI Key： UXGOBLVKVMSBFR-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C1C=NN(C=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 253
• Topological Polar Surface Area: 61.2

Additional information on Methyl 3-(1-isopropyl-1H-pyrazol-4-yl)-3-oxopropanoate

Recent Advances in the Study of Methyl 3-(1-isopropyl-1H-pyrazol-4-yl)-3-oxopropanoate (CAS: 1229624-76-3)

The compound Methyl 3-(1-isopropyl-1H-pyrazol-4-yl)-3-oxopropanoate (CAS: 1229624-76-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and keto-ester functionalities, has been identified as a promising intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Methyl 3-(1-isopropyl-1H-pyrazol-4-yl)-3-oxopropanoate as a key building block for the synthesis of novel pyrazole-based kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against several cancer-related kinases, including EGFR and VEGFR2. The study highlighted the compound's versatility in medicinal chemistry, owing to its ability to undergo various chemical transformations while maintaining its core pharmacophore.

In another recent development, a team from the University of Cambridge reported the use of this compound in the synthesis of anti-inflammatory agents targeting the NLRP3 inflammasome pathway. The study, published in Nature Chemical Biology, showed that optimized derivatives of Methyl 3-(1-isopropyl-1H-pyrazol-4-yl)-3-oxopropanoate could effectively modulate inflammatory responses in vitro and in vivo, suggesting potential therapeutic applications for autoimmune diseases.

From a synthetic chemistry perspective, several innovative approaches to the production of this compound have been reported. A 2024 paper in Organic Process Research & Development described a scalable, green chemistry route to Methyl 3-(1-isopropyl-1H-pyrazol-4-yl)-3-oxopropanoate that significantly improved yield (85%) while reducing environmental impact. This advancement addresses previous challenges in the large-scale production of this valuable intermediate.

Structural-activity relationship (SAR) studies have provided valuable insights into the molecular features responsible for the compound's biological activity. Computational modeling and X-ray crystallography data have revealed that the isopropyl group at the pyrazole nitrogen and the keto-ester moiety play crucial roles in target binding and metabolic stability. These findings are guiding the design of next-generation derivatives with improved pharmacokinetic properties.

Looking forward, the compound's potential extends beyond its current applications. Preliminary data from ongoing research suggests possible utility in neurodegenerative disease drug development, particularly in targeting protein misfolding pathways. However, further investigation is needed to fully explore these possibilities and address remaining challenges in selectivity and toxicity profiles.